Cas no 2228625-92-9 (4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid)

4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid structure
2228625-92-9 structure
Product Name:4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
CAS No:2228625-92-9
MF:C12H20O4
MW:228.284804344177
CID:5778090
PubChem ID:165838867
Update Time:2025-10-30

4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2228625-92-9
    • EN300-1799938
    • 4-hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
    • 4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
    • Inchi: 1S/C12H20O4/c1-8-10(4-7-16-8)12(11(14)15)5-2-9(13)3-6-12/h8-10,13H,2-7H2,1H3,(H,14,15)
    • InChI Key: BYERLZRGOURKDA-UHFFFAOYSA-N
    • SMILES: O1CCC(C1C)C1(C(=O)O)CCC(CC1)O

Computed Properties

  • Exact Mass: 228.13615911g/mol
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 66.8Ų

4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1799938-0.05g
4-hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
2228625-92-9
0.05g
$1549.0 2023-09-19
Enamine
EN300-1799938-0.1g
4-hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
2228625-92-9
0.1g
$1623.0 2023-09-19
Enamine
EN300-1799938-0.25g
4-hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
2228625-92-9
0.25g
$1696.0 2023-09-19
Enamine
EN300-1799938-0.5g
4-hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
2228625-92-9
0.5g
$1770.0 2023-09-19
Enamine
EN300-1799938-1.0g
4-hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
2228625-92-9
1g
$1844.0 2023-06-02
Enamine
EN300-1799938-2.5g
4-hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
2228625-92-9
2.5g
$3611.0 2023-09-19
Enamine
EN300-1799938-5.0g
4-hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
2228625-92-9
5g
$5345.0 2023-06-02
Enamine
EN300-1799938-10.0g
4-hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
2228625-92-9
10g
$7927.0 2023-06-02
Enamine
EN300-1799938-1g
4-hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
2228625-92-9
1g
$1844.0 2023-09-19
Enamine
EN300-1799938-5g
4-hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid
2228625-92-9
5g
$5345.0 2023-09-19

4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid Related Literature

Additional information on 4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid

Introduction to 4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2228625-92-9)

4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228625-92-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexane core substituted with a hydroxyl group and an ethylene oxide-derived moiety, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in drug discovery and material science applications.

The molecular structure of 4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring functionalized with a hydroxyl group at the 1-position and an oxygen-containing side chain derived from 2-methyloxolane. This configuration imparts both steric and electronic characteristics that can influence its interactions with biological targets. The presence of the hydroxyl group suggests potential for hydrogen bonding, while the ethylene oxide-like side chain may contribute to solubility and metabolic stability, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. The structural motif of 4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid aligns well with this trend, as it combines elements commonly found in bioactive molecules. For instance, the cyclohexane ring is a prevalent pharmacophore in many drugs due to its ability to fit into binding pockets in proteins, while the oxygenated side chains can enhance binding affinity through polar interactions.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The flexibility of the cyclohexane ring allows for derivatization at multiple positions, enabling chemists to explore a wide range of structural variations. This versatility is particularly valuable in the context of fragment-based drug design, where small molecules are used as starting points to develop lead compounds with improved pharmacological properties.

Recent studies have highlighted the importance of oxygen-containing heterocycles in medicinal chemistry. Compounds such as 4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid have been shown to exhibit promising biological activities across various therapeutic areas. For example, derivatives of this class have demonstrated potential in inhibiting enzymes involved in inflammatory pathways, making them candidates for treating conditions such as arthritis and autoimmune diseases. Additionally, the structural features of these compounds may contribute to their ability to cross biological membranes, which is crucial for drug efficacy.

The synthesis of 4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid presents an interesting challenge due to its complex architecture. Traditional synthetic routes may involve multi-step sequences requiring careful optimization to achieve high yields and purity. Advances in catalytic methods and green chemistry have provided new tools for constructing this type of molecule more efficiently. For instance, transition metal-catalyzed reactions can be employed to form the cyclohexane ring and introduce the functional groups in a streamlined manner.

In addition to its pharmaceutical potential, 4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid may find applications in material science. The unique combination of hydrophilic and lipophilic regions in its structure could make it useful as a surfactant or additive in formulations requiring controlled solubility properties. Furthermore, its ability to undergo polymerization or cross-linking reactions might be exploited to develop novel polymers with tailored mechanical and chemical properties.

The biodegradability of 4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid is another area of interest. The presence of an oxygen-containing side chain suggests that it may be metabolized by biological systems more readily than purely hydrocarbon-based compounds. This characteristic could be advantageous for reducing environmental impact, particularly in applications where prolonged persistence would be undesirable.

Future research on 4-Hydroxy-1-(2-methyloxolan-3-yl)cyclohexane-1-carboxylic acid should focus on expanding its chemical space through library synthesis and computational modeling. High-throughput screening techniques can be used to generate large collections of derivatives for rapid evaluation of their biological activities. Meanwhile, molecular modeling studies can help predict how different substituents will affect binding affinity and selectivity, guiding the design of next-generation compounds.

In conclusion,4-Hydroxy-1-(2-methyloxlan)-3-yIcycIohexaIe-I-carboxylaIc acId (CAS No. 2228625- 92- 9) represents a promising scaffold for pharmaceutical and material science applications. Its unique structural features, combined with its synthetic accessibility, make it an attractive target for further exploration. As our understanding of molecular interactions continues to grow, compounds like this are likely to play an increasingly important role in developing innovative solutions to global challenges.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.